Cas no 76474-30-1 (2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile)

• Product Name: 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile
• CAS No: 76474-30-1
• MF: C₅ClF₃N₂
• MW: 180.515110015869
• MDL: MFCD15142952
• CID: 1065672
• PubChem ID: 12591685
• Update Time: 2025-11-02

2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile
• 2-(1-CHLORO-2,2,2-TRIFLUORO-ETHYLIDENE)MALANONITRILE
• 2-(1-chloro-2,2,2-trifluoroethylidene)propanedinitrile
• DTXSID70503634
• (1-Chloro-2,2,2-trifluoroethylidene)propanedinitrile
• 1,1-dicyano-2-chloro-2-(trifluoromethyl)ethylene
• 76474-30-1
• AKOS015995831
• SCHEMBL3142369
• 2-chloro-1,1-dicyano-2-trifluoromethylethylene
• trifluoroethylidene)propanedinitrile
• 2-(1-chloro-2,2,2-

• MDL： MFCD15142952
• Inchi： 1S/C5ClF3N2/c6-4(5(7,8)9)3(1-10)2-11
• InChI Key： YNNSLJMJVZMJPG-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/C#N)\C#N)/C(F)(F)F

Computed Properties

• Exact Mass: 179.9702102g/mol
• Monoisotopic Mass: 179.9702102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile

Comprehensive Guide to 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile (CAS No. 76474-30-1): Properties, Applications, and Market Insights

2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile (CAS No. 76474-30-1) is a specialized organic compound with a unique molecular structure, combining chloro, trifluoromethyl, and malononitrile functional groups. This compound has garnered significant attention in recent years due to its versatile reactivity and potential applications in advanced material science and specialty chemistry. Researchers and industry professionals frequently search for terms like "2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile synthesis", "CAS 76474-30-1 applications", and "trifluoroethylidene malononitrile derivatives", reflecting growing interest in this chemical entity.

The molecular structure of 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile features an electron-deficient alkene moiety adjacent to two nitrile groups, making it particularly reactive in various chemical transformations. This characteristic has led to its exploration in click chemistry reactions, where search queries like "malononitrile derivatives in click chemistry" have become increasingly popular. The compound's trifluoromethyl group contributes to enhanced stability and unique electronic properties, which are valuable in designing advanced materials with specific performance characteristics.

In the field of material science, 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile serves as a crucial building block for developing novel polymers and functional materials. Recent trends show rising searches for "fluorinated malononitrile polymers" and "high-performance materials from CAS 76474-30-1", indicating strong industry interest. The compound's ability to participate in various polymerization reactions makes it valuable for creating materials with exceptional thermal stability and chemical resistance, properties highly sought after in aerospace and electronics applications.

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Future research directions for 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile appear promising, with emerging interest in areas such as organic electronics and advanced catalysis. Search trends including "trifluoroethylidene malononitrile in OLEDs" and "CAS 76474-30-1 catalytic applications" suggest expanding potential uses. The compound's unique electronic properties make it particularly interesting for developing next-generation electronic materials and as a ligand in transition metal catalysis.

In conclusion, 2-(1-Chloro-2,2,2-trifluoroethylidene)malononitrile (CAS No. 76474-30-1) represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. From its fundamental chemical properties to its potential in cutting-edge technologies, this compound continues to attract significant research and commercial interest. The evolving search landscape surrounding this material reflects both its current utility and future potential in addressing complex scientific and technological challenges.